Cas no 284493-65-8 (3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid)

• Product Name: 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid
• CAS No: 284493-65-8
• MF: C₁₄H₁₈ClNO₄
• MW: 299.750023365021
• MDL: MFCD02090708
• CID: 92657
• PubChem ID: 2734402
• Update Time: 2025-10-29

3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-N-BOC-Amino-3-(4-chlorophenyl)propionicacid
• 3-(Boc-amino)-3-(4-chlorophenyl)propionic acid
• 3-(tert-Butoxycarbonylamino)-3-(4-chlorophenyl)propionic acid
• 3-((tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoic acid
• 3-BOC-AMINO-3-(3'-CHLOROPHENYL) PROPIONIC ACID
• 3-tert-Butoxycarbonylamino-3-(4-chloro-phenyl)-propionic acid
• Boc-3-amino-3-(4-chlorophenyl)-propionic acid
• DL-N-BOC-BETA-(4-CHLOROPHENYL)-ALANINE
• (3R)-3-[(tert-butoxycarbonyl)amino]-3-(4-chlorophenyl)propanoate
• (3S)-3-[(tert-butoxycarbonyl)amino]-3-(4-chlorophenyl)propanoate
• 3-[(tert-butoxycarbonyl)amino]-3-(3-chlorophenyl)propanoic acid
• 3-[(tert-butoxycarbonyl)amino]-3-(4-chlorophenyl)propanoic acid
• 4-Chloro-beta-[[(tert-butoxy)carbonyl]amino]benzenepropanoic acid
• 3-BOC-AMINO-3-(4'-CHLOROPHENYL) PROPIOINIC ACID
• 3-N-Boc-Amino-3-(4-chlorophenyl)propionic acid
• 3-(tert-butoxycarbonylamino)-3-(4-chlorophenyl)propanoic acid
• 3-Boc-Amino-3-(4'-Chlorophenyl)propioinic acid
• DL-N-Boc-beta-(4-Chlorophenyl)alanine
• 3-(tert-butoxycarbonyl)-3-(4-chlorophenyl)propanoic acid;3-(Boc-amino)-3-(4-chlorophenyl)propionic Acid
• MFCD02090708
• A5397
• AC-6677
• Boc-(R)-3-Amino-3-(4-chloro-phenyl)-propionic acid
• Boc-beta-(R)-4-chlorophenylalanine
• DS-13926
• CS-W002875
• Q-102248
• AB15246
• FT-0613719
• SY101353
• AB15182
• 3-Boc-amino-3-(4'-chlorophenyl)propioinc acid
• 3-(4-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• FT-0652146
• FT-0630191
• 3-((tert-Butoxycarbonyl)amino)-3-(4-chlorophenyl)propanoicacid
• (R)-3-(Boc-amino)-3-(4-chlorophenyl)propanoic Acid
• MFCD03427960
• 3-{[(tert-butoxy)carbonyl]amino}-3-(4-chlorophenyl)propanoic acid
• DTXSID70370287
• SCHEMBL391918
• AKOS009461891
• SY014450
• 284493-65-8
• EN300-1071192
• DB-031735
• BOC-(S)-ß-(p-chlorophenyl)alanine
• 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid

• MDL： MFCD02090708
• Inchi： 1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ZPXVKCUGZBGIBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.092
• Monoisotopic Mass: 299.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White solid
• Density: 1.243
• Melting Point: 179-180 °C(Dec)
• Boiling Point: 453.9℃ at 760 mmHg
• Flash Point: 223.3℃
• Refractive Index: 1.6800 (estimate)
• Solubility: Not determined

3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P280;P302+P352;P305+P351+P338;P261
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid

3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid (CAS No. 284493-65-8): A Comprehensive Overview

3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid (CAS No. 284493-65-8) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(tert-Butoxycarbonylamino)-3-(4-chlorophenyl)propanoic acid, is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a 4-chlorophenyl substituent. These features make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Boc protecting group in 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid is widely used in organic synthesis to protect the amino functionality during multi-step reactions. This protecting group can be easily removed under mild acidic conditions, making it a valuable tool in the synthesis of peptides and other complex molecules. The presence of the 4-chlorophenyl substituent adds further versatility to the molecule, as it can participate in various chemical reactions and interactions, such as hydrogen bonding and π-π stacking.

Recent studies have highlighted the potential applications of 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a building block for the synthesis of inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

In another study, published in Organic & Biomolecular Chemistry, researchers investigated the use of 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid in the synthesis of small molecules with anti-inflammatory properties. The results showed that certain derivatives of this compound were effective in reducing inflammation in vitro, making them promising candidates for the treatment of inflammatory diseases such as arthritis.

The synthetic route to 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid involves several well-established chemical transformations. One common approach is to start with 4-chloroacetophenone, which undergoes a series of reactions including Grignard addition, esterification, and Boc protection to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 165°C to 167°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but has limited solubility in water. Its stability under various conditions has also been studied, with results indicating that it remains stable under standard laboratory conditions but may degrade under strong acidic or basic conditions.

In terms of safety and handling, 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of personnel and the integrity of experimental results.

The potential applications of 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid extend beyond pharmaceutical research. It has also been explored as a precursor for the synthesis of advanced materials with unique properties. For example, a study published in Advanced Materials demonstrated that derivatives of this compound could be used to create self-assembling nanostructures with potential applications in drug delivery systems and nanotechnology.

In conclusion, 3-Boc-Amino-3-(4'-chlorophenyl)propioinic Acid (CAS No. 284493-65-8) is a multifaceted compound with significant potential in various fields of research and development. Its unique structural features and versatile synthetic applications make it an important intermediate for the creation of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as a valuable tool in modern chemistry.